Cas no 857277-13-5 (1-(2-ETHOXY-5-METHYL-PHENYL)-ETHANONE)

• Product Name: 1-(2-ETHOXY-5-METHYL-PHENYL)-ETHANONE
• CAS No: 857277-13-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1841192
• PubChem ID: 17245048
• Update Time: 2025-05-20

1-(2-ETHOXY-5-METHYL-PHENYL)-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(2-ETHOXY-5-METHYL-PHENYL)-ETHANONE
• 2'-Ethoxy-5'-methylacetophenone
• MKMBQKWVUDEEHR-UHFFFAOYSA-N
• DB-322374
• 1-(2-Ethoxy-5-methylphenyl)ethan-1-one
• 1-(2-ethoxy-5-methylphenyl)ethanone
• 857277-13-5
• SCHEMBL3065130
• A1-38193
• AKOS000295947

• MDL： MFCD09755019
• Inchi： 1S/C11H14O2/c1-4-13-11-6-5-8(2)7-10(11)9(3)12/h5-7H,4H2,1-3H3
• InChI Key： MKMBQKWVUDEEHR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C)=CC=1C(C)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-ETHOXY-5-METHYL-PHENYL)-ETHANONE

1-(2-Ethoxy-5-methyl-phenyl)-ethanone: A Comprehensive Overview

1-(2-Ethoxy-5-methyl-phenyl)-ethanone (CAS No. 857277-13-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, pharmacology, and material science. This compound, often referred to as Ethoxy-methyl-acetophenone, belongs to the class of aromatic ketones and is characterized by its aromatic ring substituted with an ethoxy group at the 2-position and a methyl group at the 5-position, along with an ethanone moiety attached to the phenyl ring. Its molecular formula is C13H18O2, and it has a molecular weight of 206.28 g/mol.

The synthesis of 1-(2-Ethoxy-5-methyl-phenyl)-ethanone involves a series of well-established organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. The compound's structure makes it highly suitable for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a building block in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other bioactive compounds.

One of the most notable applications of Ethoxy-methyl-acetophenone is in the field of materials science, where it has been employed as a precursor for the synthesis of advanced polymers and coatings. Its ability to undergo various polymerization reactions has made it a valuable component in the development of high-performance materials with tailored properties. Additionally, this compound has shown promise in the fragrance industry, where it contributes to the creation of complex aromatic profiles used in perfumes and personal care products.

Recent research has focused on the biological activity of 1-(2-Ethoxy-5-methyl-phenyl)-ethanone, particularly its potential as an anti-inflammatory and antioxidant agent. Studies conducted in vitro have demonstrated its ability to inhibit key inflammatory pathways, suggesting its potential application in the treatment of chronic inflammatory diseases. Furthermore, its antioxidant properties have been explored for use in food preservation and cosmetic formulations.

The stability and reactivity of Ethoxy-methyl-acetophenone are influenced by its substituents. The ethoxy group at the 2-position introduces electron-donating effects, which enhance the compound's reactivity towards electrophilic substitution reactions. Conversely, the methyl group at the 5-position provides steric hindrance, which can influence reaction pathways and selectivity. These structural features make it an ideal candidate for exploring regioselective reactions and developing novel synthetic methodologies.

In conclusion, 1-(2-Ethoxy-5-methyl-phenyl)-ethanone (CAS No. 857277-13-5) is a multifaceted compound with a wide range of applications across various industries. Its unique structure, combined with its reactivity and versatility, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.